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Compound of Interest

Compound Name: Cycloheptanone

Cat. No.: B156872

Effective management and disposal of cycloheptanone are critical for ensuring laboratory
safety and environmental compliance. This guide provides detailed, step-by-step procedures
for researchers, scientists, and drug development professionals to handle, store, and dispose
of cycloheptanone waste safely. Adherence to these protocols is essential due to the
chemical's hazardous properties.

Immediate Safety and Hazard Information

Cycloheptanone is a flammable liquid and vapor that is harmful if swallowed, inhaled, or in
contact with skin.[1][2][3][4] It can cause serious eye damage and skin irritation.[1][3][4] Vapors
are heavier than air and can travel to an ignition source, leading to a flashback.[5][6] Therefore,
strict adherence to safety protocols is mandatory when handling this substance.

Essential Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield are required to protect against
splashes and vapors.[1][7]

e Hand Protection: Use chemical-resistant gloves, such as nitrile rubber, to prevent skin
contact.[1][4][7]

o Body Protection: A laboratory coat and, where necessary, impervious clothing should be
worn.[1][7]
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» Respiratory Protection: Always handle cycloheptanone in a well-ventilated area or under a
chemical fume hood to avoid inhaling vapors.[7]

Key Chemical and Safety Data

For quick reference, the following table summarizes the essential quantitative data for
cycloheptanone.

Property Data

CAS Number 502-42-1

UN Number 1224[2][5]

Transport Hazard Class 3 (Flammable Liquid)[2][5][6]
Packing Group HI[2][5]

Flash Point 55 - 56 °C (131 - 133 °F)[8][9][10]
Boiling Point 179 - 181 °C[10]

H226, H302, H312, H315, H318, H332, H335[1]
[21[3][41[10]

GHS Hazard Statements

Acute Toxicity (Oral, Rat) LD50: 500 - 2,000 mg/kg[5]

Detailed Disposal Protocol

The proper disposal of cycloheptanone requires a systematic approach, from the point of
generation to its final removal by a licensed service.

Step 1: Waste Identification and Segregation

o Categorization: Immediately classify all cycloheptanone waste, including contaminated
materials, as hazardous chemical waste.[6][7]

e Segregation: Do not mix cycloheptanone waste with other waste streams. Keep it separate
to ensure proper handling and disposal.

Step 2: Waste Collection and Storage
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» Container: Use a compatible, leak-proof container with a secure screw cap for collecting
cycloheptanone waste.[7] The container must be properly grounded and bonded.[1][2]

» Labeling: Clearly label the container as "Hazardous Waste" and specify the full chemical
name, "Cycloheptanone”.[7]

o Storage Location: Store the waste container in a designated, cool, dry, and well-ventilated
satellite accumulation area.[1][7] Ensure the storage area is away from heat, sparks, open
flames, and incompatible materials like oxidizing agents, bases, and amines.[4][5]

Step 3: Spill Management

In the event of a spill, immediate and correct action is crucial to prevent harm and further
contamination.

e Minor Spills:
o Evacuate non-essential personnel and eliminate all ignition sources.[6]

o Wearing appropriate PPE, absorb the spill with an inert material such as sand, vermiculite,
or a commercial chemical absorbent.[5][6][7]

o Collect the contaminated absorbent material into a designated hazardous waste container.

[11[6]
o Ventilate the affected area and clean it thoroughly.[6]
e Major Spills:
o Evacuate the area immediately.[7]

o Contact your institution's Environmental Health and Safety (EHS) department or

emergency response team without delay.[7]

Step 4: Final Disposal Logistics

» Professional Disposal: Arrange for the disposal of cycloheptanone waste through a licensed
and approved waste disposal company.[2][11] Do not attempt to dispose of it through
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standard laboratory drains or as regular trash.[1][5]

Empty Containers:

o Triple rinse empty cycloheptanone containers with a suitable solvent (e.g., acetone or

ethanol).[7]

o Collect the rinsate and treat it as hazardous waste.[7]

o Puncture the triple-rinsed container to prevent reuse before disposal.[7]

KETONES, LIQUID, N.O.S. (cycloheptanone).[2][5]

Transportation: Ensure the waste is transported under the correct UN proper shipping name:

Cycloheptanone Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of

cycloheptanone waste in a laboratory setting.
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Caption: Logical workflow for the safe disposal of cycloheptanone.

© 2025 BenchChem. All rights reserved.

4/6

Tech Support


https://www.guidechem.com/msds/502-42-1.html
https://www.chemicalbook.com/msds/cycloheptanone.pdf
https://www.benchchem.com/product/b156872?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_4_4_Methylpiperazin_1_yl_cyclohexanone.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_4_4_Methylpiperazin_1_yl_cyclohexanone.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_4_4_Methylpiperazin_1_yl_cyclohexanone.pdf
https://www.benchchem.com/product/b156872?utm_src=pdf-body
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/c99000
https://www.chemicalbook.com/msds/cycloheptanone.pdf
https://www.benchchem.com/product/b156872?utm_src=pdf-body
https://www.benchchem.com/product/b156872?utm_src=pdf-body
https://www.benchchem.com/product/b156872?utm_src=pdf-body-img
https://www.benchchem.com/product/b156872?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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